Sodium Iodide Dichloride

Specification

• Molecular Formula: Cl2INa-2
• Molecular Weight: 220.80 g/mol
• IUPAC Name: sodium;dichloride;iodide
• Standard InChI: InChI=1S/2ClH.HI.Na/h3*1H;/q;;;+1/p-3
• Standard InChI Key: ZHLIAXKJGSIDBT-UHFFFAOYSA-K
• Canonical SMILES: [Na+].[Cl-].[Cl-].[I-]

Introduction

Molecular Identification and Structural Characteristics

Sodium iodide dichloride is classified as an intermediate compound with the chemical formula NaICl₂, indicating the presence of one sodium atom, one iodine atom, and two chlorine atoms per molecule. Its structure is distinct from simpler halides like NaI, which adopts a rock salt (NaCl) lattice. While no crystallographic data for NaICl₂ are explicitly reported in the literature, its solution-phase behavior suggests a dynamic equilibrium between ionic species. Key identifiers include:

Property	Value
CAS No.	35703-63-0
Molecular Weight	220.80 g/mol
Appearance	Slight yellow to dark red solution
Density (25°C)	1.30–1.40 g/mL
Assay (Titrimetric)	30–32%

The compound’s synonyms—natriumjodiddichlorid, sodium dichloriodide, and sodium dichloroiodate—reflect its mixed halide composition. Unlike NaI, which forms a white crystalline solid, NaICl₂ remains in solution, likely due to the enhanced solubility imparted by chloride ions.

Physicochemical Properties

Solution Behavior and Stability

NaICl₂ exists as a stable solution within a density range of 1.30–1.40 g/mL at room temperature. Its reddish hue suggests the presence of iodine in higher oxidation states or complex ion formation. The compound’s assay (30–32% by titration) indicates moderate reactivity, suitable for controlled industrial processes.

Comparative Analysis with Sodium Iodide (NaI)

While NaI is a well-characterized solid (mp: 660°C, density: 3.67 g/cm³), NaICl₂’s liquid state and lower density highlight its distinct behavior:

Property	NaICl₂	NaI
Physical State	Solution	Crystalline solid
Density	1.30–1.40 g/mL	3.67 g/cm³
Halogen Composition	I⁻ + 2Cl⁻	I⁻
Thermal Stability	Not reported	Stable to 660°C

Applications in Synthetic Chemistry

Future Research Directions

• Structural Elucidation: X-ray crystallography or NMR studies to resolve NaICl₂’s solution-phase structure.

• Catalytic Screening: Testing in benchmark reactions (e.g., Ullmann coupling or Hofmann elimination).

• Industrial Scalability: Optimizing synthesis for high-throughput production while minimizing halogen waste.